Cas no 1858224-35-7 ((S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole)

• Product Name: (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole
• CAS No: 1858224-35-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD17926203
• CID: 4823225
• PubChem ID: 71741564
• Update Time: 2026-02-27

(S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Pyrrolidin-3-yl)-1H-pyrazol-5-ol
• (S)-3-(PYRROLIDIN-3-YL)-5-HYDROXY-1H-PYRAZOLE
• (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole

• MDL： MFCD17926203
• Inchi： 1S/C7H11N3O/c11-7-3-6(9-10-7)5-1-2-8-4-5/h3,5,8H,1-2,4H2,(H2,9,10,11)/t5-/m0/s1
• InChI Key： NXIFLFFIQCQPGP-YFKPBYRVSA-N
• SMILES： O=C1C=C([C@@H]2CNCC2)NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: -0.5
• Topological Polar Surface Area: 53.2

(S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole

(S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1858224-35-7, commonly referred to as (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactive characteristics. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is known for its versatility in chemical synthesis and biological applications.

Pyrrolidine, a saturated five-membered ring containing one nitrogen atom, is a key structural component of this compound. The presence of the pyrrolidine moiety introduces steric and electronic effects that can significantly influence the compound's reactivity and bioavailability. The hydroxyl group at position 5 of the pyrazole ring further enhances the compound's potential for hydrogen bonding, which is crucial for interactions with biological targets.

Recent studies have explored the (S)-configuration of this compound, highlighting its stereochemical influence on pharmacokinetic properties. Stereoisomerism plays a pivotal role in drug design, as it can affect the molecule's ability to bind to specific receptors or enzymes. The (S) configuration may provide enhanced selectivity and efficacy compared to its (R) counterpart, making it a promising candidate for therapeutic applications.

From a synthetic perspective, the construction of (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole involves a series of carefully designed reactions that ensure high stereoselectivity. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve the desired stereochemistry with high yield and purity. These methods not only contribute to the compound's scalability but also pave the way for its potential use in large-scale pharmaceutical production.

Biological evaluations of this compound have revealed intriguing activities in various assays, particularly in the context of enzyme inhibition and receptor binding studies. For instance, preliminary data suggest that (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole exhibits moderate inhibitory effects on certain kinases, which are key targets in oncology and inflammatory diseases. While these findings are still in their early stages, they underscore the compound's potential as a lead molecule for drug discovery.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction patterns with biological targets. These studies have highlighted critical residues and binding motifs that could be exploited for further optimization of the molecule's potency and selectivity.

In terms of structural modifications, researchers have explored substituent effects on the pyrrolidine ring and pyrazole core to enhance solubility, stability, and bioavailability. For example, introducing electron-donating or withdrawing groups at specific positions has been shown to modulate the compound's physicochemical properties without compromising its bioactivity.

The synthesis of (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole also opens avenues for exploring related analogs within the pyrazole family. By leveraging modular synthetic strategies, chemists can systematically vary substituents to create a library of compounds with diverse properties tailored for specific therapeutic applications.

In conclusion, (S)-3-(Pyrrolidin-3-YL)-5-hydroxy-1H-pyrazole represents an exciting addition to the arsenal of bioactive molecules being investigated for therapeutic purposes. Its unique combination of stereochemistry, functional groups, and potential biological activities positions it as a valuable lead compound in drug discovery efforts.